(1-chloro-3-methylidenecyclobutyl)methanol
Overview
Description
(1-Chloro-3-methylidenecyclobutyl)methanol, also known as CMMC, is a synthetic compound that has been used in scientific research and laboratory experiments for its various properties and applications. CMMC has many advantages over other compounds due to its low toxicity and biocompatibility, making it a suitable choice for many research applications.
Scientific Research Applications
(1-chloro-3-methylidenecyclobutyl)methanol has been used in a variety of scientific research applications. It has been used as a building block in the synthesis of a wide range of organic compounds, including polymers, pharmaceuticals, and other materials. It has also been used in the synthesis of various catalysts and has been used in the study of enzymes and other proteins.
Mechanism of Action
(1-chloro-3-methylidenecyclobutyl)methanol is an alkylating agent, meaning that it can react with other molecules and form covalent bonds. This reaction can be used to modify proteins, enzymes, and other molecules. (1-chloro-3-methylidenecyclobutyl)methanol can also be used to form cross-links between proteins and other molecules, which can be used to study the structure and function of proteins.
Biochemical and Physiological Effects
(1-chloro-3-methylidenecyclobutyl)methanol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. (1-chloro-3-methylidenecyclobutyl)methanol has also been shown to modulate the activity of several other enzymes, such as lipases and proteases, which are involved in the metabolism of lipids and proteins.
Advantages and Limitations for Lab Experiments
(1-chloro-3-methylidenecyclobutyl)methanol has several advantages for lab experiments. It is a low-toxicity compound and is biocompatible, making it a suitable choice for many research applications. It is also a mild and efficient method of synthesis, making it easy to use in laboratory experiments. The main limitation of (1-chloro-3-methylidenecyclobutyl)methanol is that it can be difficult to obtain in large quantities, making it difficult to use in large-scale experiments.
Future Directions
There are several potential future directions for research with (1-chloro-3-methylidenecyclobutyl)methanol. It could be used to study the structure and function of enzymes and other proteins, as well as to synthesize new catalysts and materials. It could also be used to develop new pharmaceuticals and other compounds. Additionally, it could be used to study the effects of environmental pollutants on biochemical processes, as well as to develop new methods for detecting and treating diseases.
Synthesis Methods
(1-chloro-3-methylidenecyclobutyl)methanol can be synthesized in a two-step process from 1-chloro-3-methylidenecyclobutane. In the first step, the 1-chloro-3-methylidenecyclobutane is reacted with a base such as sodium hydroxide to form the corresponding alcohol. In the second step, the alcohol is then reacted with a strong acid such as sulfuric acid to form (1-chloro-3-methylidenecyclobutyl)methanol. The reaction is typically carried out at room temperature and is considered to be a mild and efficient method of synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-chloro-3-methylidenecyclobutyl)methanol involves the reaction of cyclobutene with chloroform in the presence of a base to form (1-chlorocyclobutyl)chloroform. This intermediate is then reacted with formaldehyde in the presence of a base to form (1-chloro-3-methylidenecyclobutyl)methanol.", "Starting Materials": [ "Cyclobutene", "Chloroform", "Formaldehyde", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Cyclobutene is reacted with chloroform in the presence of a base to form (1-chlorocyclobutyl)chloroform.", "Step 2: (1-chlorocyclobutyl)chloroform is reacted with formaldehyde in the presence of a base to form (1-chloro-3-methylidenecyclobutyl)methanol." ] } | |
CAS RN |
2763758-63-8 |
Molecular Formula |
C6H9ClO |
Molecular Weight |
132.6 |
Purity |
95 |
Origin of Product |
United States |
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